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Compound of Interest

Compound Name: Palbociclib Isethionate

Cat. No.: B1678292 Get Quote

An In-depth Technical Guide to Palbociclib Isethionate: Chemical Structure, Properties, and

Mechanism of Action

Introduction
Palbociclib, developed by Pfizer under the brand name Ibrance, is a highly selective, orally

available inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6).[1][2] As the isethionate salt, it

possesses favorable pharmaceutical properties for clinical use.[3] Palbociclib was the first

CDK4/6 inhibitor to receive FDA approval, initially in 2015, for the treatment of hormone

receptor (HR)-positive, human epidermal growth factor receptor 2 (HER2)-negative advanced

or metastatic breast cancer.[3][4] Its mechanism of action revolves around the critical role of

CDK4/6 in regulating the cell cycle, specifically the transition from the G1 (Gap 1) to the S

(Synthesis) phase.[5] This document provides a comprehensive technical overview of

Palbociclib Isethionate, detailing its chemical and physical properties, mechanism of action,

and key experimental protocols for its characterization.

Chemical Structure and Physicochemical Properties
Palbociclib Isethionate is the 2-hydroxyethanesulfonic acid salt of the active pharmaceutical

ingredient, Palbociclib.[3][5] The salt form enhances the compound's properties for formulation

and administration.[3]

Table 1: Chemical Identifiers and Formula of Palbociclib Isethionate
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Identifier Value

IUPAC Name

6-acetyl-8-cyclopentyl-5-methyl-2-{[5-(piperazin-

1-yl)pyridin-2-yl]amino}pyrido[2,3-d]pyrimidin-

7(8H)-one;2-hydroxyethane-1-sulfonic acid[1][5]

CAS Number 827022-33-3[6][7][8]

Molecular Formula

C₂₆H₃₅N₇O₆S (Combined) C₂₄H₂₉N₇O₂

(Palbociclib Base) · C₂H₆O₄S (Isethionic Acid)[1]

[3][5]

Molecular Weight 573.67 g/mol [1][3][5]

Canonical SMILES

CC1=C(C(=O)N(C2=NC(=NC=C12)NC3=NC=C

(C=C3)N4CCNCC4)C5CCCC5)C(=O)C.C(CS(=

O)(=O)O)O[5]

InChI Key LYYVFHRFIJKPOV-UHFFFAOYSA-N[1][3]

Table 2: Physicochemical Properties of Palbociclib and its Isethionate Salt
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Property Value Notes

Solubility

Water

≥26.8 mg/mL[6]; 10 mg/mL

(warmed)[7][8]; 50 mg/mL (with

ultrasonic)[9]

The solubility of the free base

is pH-dependent, being soluble

at low pH (2.1-4.5) and poorly

soluble (9 µg/mL) at pH 7.9.

[10]

DMSO

≥28.7 mg/mL[6]; 38.6

mg/mL[8]; 10 mg/mL (with

ultrasonic)[9]

Ethanol Insoluble[6][7][8]

Dissociation Constants (pKa) For Palbociclib free base

pKa 1 ~7.3 - 7.4[4][10]
Attributed to the secondary

piperazine nitrogen.[4][10]

pKa 2 ~3.9 - 4.1[4][10]
Attributed to the pyridine

nitrogen.[4][10]

Strongest Acidic (Computed) 11.34[3] For Palbociclib Isethionate

Strongest Basic (Computed) 8.86[3] For Palbociclib Isethionate

Other Properties

Melting Point 263-266 °C[4] For Palbociclib free base.

Appearance
Yellow to pale yellow

powder[7]

Hydrogen Bond Donor Count 4[11]

Hydrogen Bond Acceptor

Count
12[11]

Rotatable Bond Count 7[3][11]
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Mechanism of Action: Inhibition of the CDK4/6-Rb
Pathway
Palbociclib is a potent and highly selective inhibitor of CDK4 and CDK6.[12] These kinases are

fundamental regulators of the cell cycle, specifically controlling the G1-S phase transition.[13]

In many cancer types, the CDK4/6 pathway is hyperactivated, leading to uncontrolled cell

proliferation.[5] The mechanism of action is as follows:

Activation of CDK4/6: In response to mitogenic signals, D-type cyclins (Cyclin D1, D2, D3)

are synthesized and form complexes with CDK4 and CDK6.[13]

Phosphorylation of Rb: The active Cyclin D-CDK4/6 complexes phosphorylate the

Retinoblastoma tumor suppressor protein (Rb).[5][13][14]

Release of E2F: Phosphorylation of Rb causes it to dissociate from the E2F family of

transcription factors.[13]

G1-S Transition: Once liberated, E2F activates the transcription of genes required for DNA

replication and progression into the S phase.[15]

Palbociclib selectively binds to the ATP-binding pocket of CDK4 and CDK6, preventing the

phosphorylation of Rb.[1][5] This maintains Rb in its active, hypophosphorylated state, where it

remains bound to E2F.[14] The sequestration of E2F prevents the transcription of S-phase

genes, thereby inducing a G1 cell cycle arrest and suppressing tumor cell proliferation.[1][5][15]

The efficacy of Palbociclib is contingent upon the presence of a functional Rb protein.[13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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